Cas no 1261823-76-0 (Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine)
Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine
-
- Inchi: 1S/C15H14F3N/c1-19(2)14-6-4-3-5-13(14)11-7-9-12(10-8-11)15(16,17)18/h3-10H,1-2H3
- InChI Key: FPGJKZCLAHMKKB-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1C=CC=CC=1N(C)C)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 280
- XLogP3: 4.6
- Topological Polar Surface Area: 3.2
Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011001135-250mg |
Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine |
1261823-76-0 | 97% | 250mg |
484.80 USD | 2021-07-05 | |
| Alichem | A011001135-500mg |
Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine |
1261823-76-0 | 97% | 500mg |
839.45 USD | 2021-07-05 | |
| Alichem | A011001135-1g |
Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine |
1261823-76-0 | 97% | 1g |
1,564.50 USD | 2021-07-05 |
Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine
Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine (CAS No. 1261823-76-0): A Comprehensive Overview
Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine, identified by its CAS number 1261823-76-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a biphenyl core substituted with a trifluoromethyl group and dimethylamino side chains, exhibits unique chemical properties that make it a promising candidate for various applications, particularly in the synthesis of advanced materials and bioactive molecules.
The structural configuration of Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine imparts distinct electronic and steric characteristics, which are critical for its potential utility. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the dimethylamino moiety contributes to its basicity and reactivity. These features collectively make it an attractive building block for designing novel compounds with tailored properties.
In recent years, there has been growing interest in exploring the applications of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. This trend has spurred extensive research into the development of fluorinated biphenyl derivatives, such as Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine, which are being investigated for their potential as pharmacophores in drug discovery.
One of the most compelling aspects of Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine is its versatility in synthetic chemistry. The compound serves as an effective intermediate in the preparation of more complex molecules, including ligands for metal-catalyzed reactions and precursors for polymer synthesis. Its bifunctional nature allows for further derivatization, enabling chemists to modify its properties according to specific requirements.
The pharmaceutical industry has been particularly keen on leveraging the unique properties of this compound. Researchers have been exploring its potential as a scaffold for developing new therapeutic agents targeting various diseases. For instance, studies have indicated that derivatives of Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine may exhibit inhibitory activity against certain enzymes and receptors involved in metabolic disorders and inflammatory conditions. These findings highlight the compound's significance as a lead compound in drug development pipelines.
The synthesis of Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for ensuring scalability and cost-effectiveness, which are essential factors for industrial applications.
The chemical stability of Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine under various conditions is another area of interest. Fluorinated compounds can exhibit different reactivity profiles compared to their non-fluorinated counterparts, necessitating thorough characterization to understand their behavior in different environments. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography play a vital role in elucidating the structure and confirming the purity of the compound.
In conclusion, Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine (CAS No. 1261823-76-0) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and chemical properties make it a valuable asset for researchers seeking to develop innovative solutions in drug discovery and advanced material design. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in scientific advancements.
1261823-76-0 (Dimethyl-(4'-(trifluoromethyl)biphenyl-2-yl)-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)